Cas no 102573-69-3 (Thymidine, 3-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-)
![Thymidine, 3-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]- structure](https://www.kuujia.com/scimg/cas/102573-69-3x500.png)
102573-69-3 structure
Product name:Thymidine, 3-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-
CAS No:102573-69-3
MF:C38H36N2O8
MW:648.701050758362
CID:1135631
Thymidine, 3-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]- Chemical and Physical Properties
Names and Identifiers
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- Thymidine, 3-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-
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- Inchi: 1S/C38H36N2O8/c1-25-23-39(37(44)40(35(25)42)36(43)26-10-6-4-7-11-26)34-22-32(41)33(48-34)24-47-38(27-12-8-5-9-13-27,28-14-18-30(45-2)19-15-28)29-16-20-31(46-3)21-17-29/h4-21,23,32-34,41H,22,24H2,1-3H3/t32-,33+,34+/m0/s1
- InChI Key: VLLNATAFBMEMDU-LBFZIJHGSA-N
- SMILES: O(C(C1=CC=C(OC)C=C1)(C1=CC=C(OC)C=C1)C1=CC=CC=C1)C[C@H]1O[C@@H](N2C=C(C)C(=O)N(C(=O)C3=CC=CC=C3)C2=O)C[C@@H]1O
Computed Properties
- Exact Mass: 648.24728
Experimental Properties
- Density: 1.297±0.06 g/cm3(Predicted)
- Melting Point: 100-105 °C
- Boiling Point: 786.2±70.0 °C(Predicted)
- PSA: 114.84
- LogP: 4.68120
- pka: 13.84±0.60(Predicted)
Thymidine, 3-benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]- Related Literature
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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